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Compound of Interest

Compound Name: CY5-Peg5-azide bromide
Cat. No.: B15542005
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental principles and practical
applications of CY5-Peg5-azide, a versatile fluorescent probe, in the realm of advanced
fluorescence microscopy. We will delve into its chemical characteristics, the underlying "click
chemistry" that enables its utility, and detailed protocols for its application in studying critical
cellular processes such as protein glycosylation and nascent protein synthesis.

Core Principles of CY5-Peg5-azide and its
Application
CY5-Peg5-azide is a specialized fluorescent molecule designed for bio-orthogonal labeling. Its

structure consists of three key components:

e CY5 Fluorophore: A bright, far-red fluorescent dye that is well-suited for biological imaging
due to its high extinction coefficient and emission in a spectral range that minimizes
autofluorescence from cellular components.[1][2]
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Peg5 Linker: A polyethylene glycol (PEG) spacer with five repeating units. This hydrophilic
linker enhances the water solubility of the molecule and minimizes non-specific binding to
cells and other biomolecules, thereby improving the signal-to-noise ratio in imaging
experiments.

Azide Group (-N3): A bio-orthogonal functional group that is essentially inert in biological
systems. It specifically and efficiently reacts with a complementary alkyne group through a
process known as "click chemistry."[3][4]

The primary application of CY5-Peg5-azide lies in a two-step labeling strategy:

Metabolic Labeling: Cells are cultured with a metabolic precursor containing an alkyne
group. This precursor is a modified version of a natural building block (e.g., an amino acid or
a sugar) that is incorporated into biomolecules of interest (e.g., proteins or glycans) through
the cell's own metabolic pathways.

Click Chemistry Reaction: The alkyne-modified biomolecules are then covalently labeled with
CY5-Peg5-azide. This reaction is highly specific and occurs under biocompatible conditions,

allowing for the precise visualization of the target molecules within cells.[5]

This powerful technique enables researchers to study dynamic cellular processes with high
specificity and minimal perturbation to the biological system.

Quantitative Data for CY5-Peg5-azide and Related
Reagents

For effective experimental design, a clear understanding of the quantitative properties of the
reagents is essential. The following tables summarize key data for CY5-Peg5-azide and
commonly used metabolic precursors.
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Property Value Source
Chemical Formula C44H63CIN60O6 [4]
Molecular Weight 807.5 g/mol [4]
Excitation Maximum (Aex) ~646 nm [1112][4]
Emission Maximum (Aem) ~662 nm [1][2][4]
Molar Extinction Coefficient ~250,000 cm-1 M-1 [6]
Fluorescence Quantum Yield ~0.2 [6]
Solubility Soluble in DMSO, DMF [4]

Table 1: Physicochemical and Spectroscopic Properties of CY5-azide.

i Typical S
Reagent Application . Incubation Time
Concentration

O-propargyl- Nascent Protein

_ _ 20-50 pM 1-2 hours
puromycin (OP-puro) Synthesis
Azidohomoalanine Nascent Protein

) 50-100 pM 4-18 hours

(AHA) Synthesis
Peracetylated N-
azidoacetylgalactosa O-GIcNAcylation 25-50 uM 48-72 hours

mine (Ac4GalNAz)

Table 2: Common Alkyne- or Azide-Modified Metabolic Precursors for Click Chemistry Labeling.
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Reaction Type Key Features Advantages Disadvantages

Copper(l)-Catalyzed
pper(l) y Copper toxicity can be

Azide-Alkyne Requires a copper(l) Fast reaction kinetics, ]
. . . a concern for live-cell
Cycloaddition catalyst. high efficiency.[7] ) ]
imaging.[8][9]
(CuAAQC)
Strain-Promoted ] ) ]
) Copper-free reaction Biocompatible, Generally slower
Azide-Alkyne ) ) ) ) ) o
. with strained alkynes suitable for live-cell reaction kinetics
Cycloaddition S
(e.g., DBCO, BCN). imaging.[10][11] compared to CUAAC.
(SPAAC)

Table 3: Comparison of Click Chemistry Reactions.

Experimental Protocols

The following are detailed methodologies for key experiments involving CY5-Peg5-azide.

Metabolic Labeling of Nascent Proteins with O-
propargyl-puromycin (OP-puro)

This protocol describes the labeling of newly synthesized proteins in cultured cells.

Materials:

Cultured mammalian cells

o Complete cell culture medium

e O-propargyl-puromycin (OP-puro) stock solution (10 mM in DMSO)
o Phosphate-buffered saline (PBS)

» Fixative solution (e.g., 4% paraformaldehyde in PBS)

e Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

e Click chemistry reaction components (see Protocol 3.2 or 3.3)
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Procedure:

Cell Culture: Plate cells on a suitable imaging dish or coverslip and allow them to adhere and
grow to the desired confluency.

Metabolic Labeling: To your complete cell culture medium, add OP-puro to a final
concentration of 20-50 pM.

Incubation: Incubate the cells with the OP-puro containing medium for 1-2 hours at 37°C in a
CO2 incubator.

Washing: Gently aspirate the labeling medium and wash the cells twice with warm PBS.

Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Washing: Wash the cells twice with PBS.

Permeabilization: Permeabilize the cells with 0.5% Triton X-100 in PBS for 10 minutes at
room temperature.

Washing: Wash the cells three times with PBS.

Click Reaction: Proceed with either the CUAAC (Protocol 3.2) or SPAAC (Protocol 3.3)
reaction to label the incorporated OP-puro with CY5-Peg5-azide.

Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) in Fixed Cells

This protocol is suitable for fixed-cell imaging.

Materials:

Fixed and permeabilized cells with incorporated alkyne groups

CY5-Peg5-azide stock solution (1 mM in DMSO)

Copper(ll) sulfate (CuSO4) stock solution (20 mM in water)
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 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution (100 mM in water)

e Sodium ascorbate stock solution (1 M in water, freshly prepared)

e PBS

Procedure:

» Prepare Click Reaction Cocktail (for 1 mL):

o 885 L of PBS

[¢]

10 pL of CY5-Peg5-azide stock solution (final concentration: 10 uM)

[¢]

50 pL of CuS0O4 stock solution (final concentration: 1 mM)

[e]

50 pL of THPTA stock solution (final concentration: 5 mM)

o

5 pL of sodium ascorbate stock solution (final concentration: 5 mM)

Note: Add the sodium ascorbate last to initiate the reaction.

[¢]

o Labeling: Add the click reaction cocktail to the fixed and permeabilized cells and incubate for
30-60 minutes at room temperature, protected from light.

o Washing: Aspirate the reaction cocktail and wash the cells three times with PBS containing
0.05% Tween-20.

o Counterstaining (Optional): Stain the nuclei with DAPI or another suitable counterstain.

» Imaging: Mount the coverslip and image the cells using a fluorescence microscope with
appropriate filter sets for CY5 (Excitation: ~640-650 nm, Emission: ~660-700 nm).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
for Live-Cell Imaging

This protocol is ideal for live-cell imaging as it avoids the use of a toxic copper catalyst. For this
reaction, the metabolic precursor should contain a strained alkyne (e.g., DBCO or BCN), and
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the fluorescent probe should have an azide group. Alternatively, an azide-containing metabolic
precursor can be used with a strained alkyne-modified CY5 dye. This protocol assumes the use
of an azide-containing metabolic precursor and a DBCO-modified CY5 dye.

Materials:

 Live cells metabolically labeled with an azide-containing precursor
e Live-cell imaging medium

e DBCO-CYS5 stock solution (1 mM in DMSO)

Procedure:

Cell Preparation: After metabolic labeling with an azide-containing precursor, wash the cells
twice with warm live-cell imaging medium.

e Labeling: Prepare a working solution of DBCO-CY5 in live-cell imaging medium at a final
concentration of 5-20 uM. Add this solution to the cells.

e Incubation: Incubate the cells for 30-60 minutes at 37°C in a CO2 incubator, protected from
light.

e Washing: Gently wash the cells three times with warm live-cell imaging medium to remove
unbound dye.

e Imaging: Image the live cells immediately using a fluorescence microscope equipped with an
environmental chamber to maintain temperature and CO2 levels. Use appropriate filter sets
for CY5.

Visualizations of Workflows and Signaling Pathways

The following diagrams, created using the DOT language, illustrate key processes related to
the use of CY5-Peg5-azide.
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Metabolic Labeling Click Chemistry Fluorescence Microscopy

1. Incubate cells with 2. Add CY5-Peg5-azide 3. Wash and image
alkyne-modified precursor and catalyst (if CUAAC) labeled biomolecules

Y

Click to download full resolution via product page

Caption: General experimental workflow for labeling biomolecules using metabolic labeling and

click chemistry.

O-GlcNAcylation Signaling

Glucose

exosamine
iosynthesis
Pathway

UDP-GIcNAc

Adds O-GIcNAc

O-GIcNAcylated Protein

|
|
Removes O-GIcNA¢

Protein (Ser/Thr) |-—-——-————————-

Click to download full resolution via product page

Caption: Simplified diagram of the O-GIcNAc cycling pathway.
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Visualizing Nascent Protein Synthesis

1. Treat cells with
O-propargyl-puromycin (OP-puro)

l

2. OP-puro incorporates into
nascent polypeptide chains

l

3. Fix and permeabilize cells

4. Perform click reaction with
CY5-Peg5-azide

l

5. Visualize newly synthesized
proteins via fluorescence microscopy

Click to download full resolution via product page

Caption: Workflow for visualizing nascent protein synthesis using OP-puro and click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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